Cas no 346459-51-6 (3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde)

• Product Name: 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde
• CAS No: 346459-51-6
• MF: C₁₅H₁₂BrFO₃
• MW: 339.156387329102
• MDL: MFCD01990233
• CID: 866839
• Update Time: 2026-04-29

3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde
• 3-bromo-4-[(3-fluorobenzyl)oxy]-5-methoxybenzaldehyde
• 3-bromo-4-[(3-fluorobenzyl)oxy]-5-methoxybenzaldehyde(SALTDATA: FREE)
• 3-bromo-4-[(3-fluorophenyl)methoxy]-5-methoxybenzaldehyde
• 004791
• 5-bromo-4-[(3-fluorophenyl)methoxy]-3-methoxybenzaldehyde
• AC1LH6JB
• BBL023290
• CTK4H2763
• MolPort-001-001-363
• Oprea1_621773
• SBB012959
• STK198723
• ZERO

• MDL： MFCD01990233
• Inchi： InChI=1S/C15H12BrFO3/c1-19-14-7-11(8-18)6-13(16)15(14)20-9-10-3-2-4-12(17)5-10/h2-8H,9H2,1H3
• InChI Key： CVAFHPYMNFZJAR-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OCC2=CC(=CC=C2)F)Br)C=O

Computed Properties

• Exact Mass: 337.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 35.53000
• LogP: 3.98830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde

Professional Introduction to 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde (CAS No. 346459-51-6)

3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde, with the CAS number 346459-51-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of aromatic aldehydes that feature a unique structural arrangement, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and fluoro substituents, along with methoxy and benzyl groups, endows this molecule with distinct electronic and steric properties that are highly useful in medicinal chemistry.

The< strong>3-bromo and 3-fluorobenzyl moieties are particularly noteworthy as they can serve as versatile handles for further functionalization. The bromine atom, for instance, is commonly employed in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. On the other hand, the 3-fluorobenzyl group introduces a fluorine atom, a substituent known for its ability to modulate metabolic stability and binding affinity in drug candidates. The combination of these features makes 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde an attractive building block for the development of novel therapeutic agents.

The< strong>5-methoxybenzaldehyde core of this compound is also of considerable interest. Methoxy-substituted benzaldehydes are frequently encountered in natural products and pharmaceuticals, where they contribute to the overall pharmacokinetic profile of the molecule. In particular, the methoxy group can enhance solubility and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the role of methoxybenzaldehydes in the synthesis of bioactive compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties.

In the realm of pharmaceutical research, 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde has been explored as a precursor for various target classes. For instance, its structural framework aligns well with scaffolds found in kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The< strong>bromine atom provides a convenient site for introducing further modifications via palladium-catalyzed reactions, allowing chemists to tailor the molecule to specific biological targets. Similarly, the< strong>fluorobenzyl group can be engineered to enhance interactions with biological receptors, thereby improving drug efficacy.

The utility of this compound is further underscored by its application in fragment-based drug discovery (FBDD). FBDD is an approach that leverages small molecular fragments to identify lead compounds for further optimization. The structural diversity offered by 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde makes it an excellent candidate for generating novel pharmacophores. By systematically modifying its substituents, researchers can explore a wide range of chemical space and identify compounds with high binding affinity to therapeutic targets.

Recent advancements in computational chemistry have also enhanced the use of 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde in drug design. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This information is crucial for optimizing lead compounds during the early stages of drug development. Moreover, virtual screening methods enable high-throughput identification of potential derivatives that may exhibit improved pharmacological properties.

The synthesis of 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation reactions to introduce the< strong>bromine substituent, followed by nucleophilic substitution or coupling reactions to incorporate the< strong>fluorobenzyl group. The< strong>5-methoxybenzaldehyde core is often synthesized through formylation or oxidation reactions starting from readily available precursors.

In conclusion, 3-Bromo-4-((3-fluorobenzyl)oxy)-5-methoxybenzaldehyde (CAS No. 346459-51-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly those targeting kinases and other therapeutic receptors. The ongoing exploration of this compound in fragment-based drug discovery and computational chemistry underscores its importance in modern medicinal chemistry.